Cas no 7586-43-8 (1-(1-Phenylethyl)guanidine)

• Product Name: 1-(1-Phenylethyl)guanidine
• CAS No: 7586-43-8
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 1085793
• PubChem ID: 53444579
• Update Time: 2025-04-20

1-(1-Phenylethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenylethyl)guanidine
• Phenylethylguanidine
• N-(1-phenylethyl)guanidine
• N-(1-phenylethyl)guanidine(SALTDATA: HCl)
• MFCD13186022
• N-(1-Phenylethyl)guanidine hydrochloride
• 2-(1-phenylethyl)guanidine;hydrochloride
• N-(1-Phenylethyl)guanidinehydrochloride
• 7586-43-8
• BENZY (METHYL) GUANIDINE HEMISULFATE SALT
• AKOS024397974
• 14317-41-0
• N''-(1-PHENYLETHYL)GUANIDINE HYDROCHLORIDE
• FS-5164
• N-(1-Phenylethyl)guanidine HCl

• MDL： MFCD08691431
• Inchi： 1S/C9H13N3.ClH/c1-7(12-9(10)11)8-5-3-2-4-6-8;/h2-7H,1H3,(H4,10,11,12);1H
• InChI Key： XCEVGQBJVMVXTJ-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.11109
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 298°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.572
• PSA: 64.4